(E)-3-(4-(dimethylamino)phenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-[4-(dimethylamino)phenyl]-1-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H17NO2/c1-12-4-11-16(19-12)15(18)10-7-13-5-8-14(9-6-13)17(2)3/h4-11H,1-3H3/b10-7+
• InChI Key: XXURVONXIXWFJN-JXMROGBWSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C=CC2=CC=C(C=C2)N(C)C
• Isomeric SMILES: CC1=CC=C(O1)C(=O)/C=C/C2=CC=C(C=C2)N(C)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

(E)-3-(4-(dimethylamino)phenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, also known as DMF-DABCO, is a synthetic compound that has gained attention in scientific research due to its unique properties.

Scientific Research Applications

Nonlinear Optical Material Potential

(E)-3-(4-(Dimethylamino)phenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has potential applications in nonlinear optics. A study found that related pyrene derivatives showed promising broadband nonlinear refraction with high linear transmission, indicating potential for further optimization into superior nonlinear refractive materials (Wu et al., 2017).

Fluorescence Chemosensor for Metal Ions

This compound has been investigated for its potential as a fluorescent chemosensor, particularly for detecting metal ions like Fe+3. A synthesized derivative exhibited selective, sensitive, and reversible fluorescent characteristics for micromolar detection of Fe+3 ions, demonstrating its utility in chemical sensing applications (Singh et al., 2014).

Optical Device Applications

The compound also shows promise in optical device applications. A study on a similar chalcone derivative highlighted its nonlinear absorption behavior, suggesting potential use as an optical limiter (Rahulan et al., 2014).

Antimicrobial Activity

Derivatives of (E)-3-(4-(Dimethylamino)phenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one have been explored for antimicrobial applications. Novel derivatives exhibited in vitro antimicrobial activity against bacterial and fungal strains, suggesting potential pharmaceutical applications (Jadvani & Naliapara, 2021).

Molecular Structure Analysis

The compound's molecular structure has been analyzed, providing insights into its physical properties. For instance, the dihedral angle and weak intermolecular interactions in its crystal structure were studied, which are crucial for understanding its chemical behavior and potential applications (Wang et al., 2009).

Anti-corrosive Properties

This compound and its derivatives have been explored for their anti-corrosive properties. They showed inhibitive effects against steel corrosion in acidic environments, indicating their potential use in industrial applications (Eldesoky, 2017).